Cas no 69240-96-6 (ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-)

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-, is a chlorinated hydroxy aromatic ketone with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a reactive acetyl group adjacent to a chloro and hydroxyl substituent on the phenyl ring, enabling selective functionalization. This compound may serve as a precursor in the synthesis of bioactive molecules, leveraging its electrophilic carbonyl center and modifiable aromatic system. The presence of both electron-withdrawing (chloro) and electron-donating (hydroxy) groups enhances its versatility in cross-coupling or substitution reactions. Suitable for controlled environments, it requires handling under inert conditions due to potential sensitivity to oxidation or hydrolysis. Purity and stability are critical for reproducible results in research-scale applications.

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- structure

69240-96-6 structure

Product Name:ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-

CAS No:69240-96-6

MF:C₈H₇ClO₂

MW:170.59298157692

CID:3431408

PubChem ID:12463877

Update Time:2025-05-27

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- Chemical and Physical Properties

Names and Identifiers

- ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-
- 1-(2-Chloro-3-hydroxyphenyl)ethan-1-one
- G73293
- DB-097442
- 1-(2-chloro-3-hydroxyphenyl)ethanone
- SCHEMBL3254784
- 69240-96-6
- Inchi： 1S/C8H7ClO2/c1-5(10)6-3-2-4-7(11)8(6)9/h2-4,11H,1H3
- InChI Key： LOTDPKSTBVBEDV-UHFFFAOYSA-N
- SMILES： ClC1C(=CC=CC=1C(C)=O)O

Computed Properties

Exact Mass: 170.0134572g/mol
Monoisotopic Mass: 170.0134572g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 37.3Å²

ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- Pricemore >>

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ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
4. Evidence that the availability of an allylic hydrogen governs the regioselectivity of the Wacker oxidation

Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
5. Dissolution of cork biopolymers in biocompatible ionic liquids

Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369

Additional information on ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)-

Comprehensive Overview of ETHANONE, 1-(2-CHLORO-3-HYDROXYPHENYL)- (CAS No. 69240-96-6)

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